(E)-3-(((3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)amino)tetrahydrothiophene 1,1-dioxide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-1-[3-(3-nitrophenyl)-1-phenylpyrazol-4-yl]methanimine
• InChI: InChI=1S/C20H18N4O4S/c25-24(26)19-8-4-5-15(11-19)20-16(12-21-17-9-10-29(27,28)14-17)13-23(22-20)18-6-2-1-3-7-18/h1-8,11-13,17H,9-10,14H2
• InChI Key: OVIMYVZHOPRJEM-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N=CC2=CN(N=C2C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=CC=C4
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol

Description

(E)-3-(((3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)amino)tetrahydrothiophene 1,1-dioxide is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Solid-State Analysis

• The study of molecular structures, including X-ray diffraction and NMR techniques, has been applied to compounds with similar frameworks, emphasizing the understanding of their solid-state and solution behaviors. This type of research underlines the importance of structural characterization in developing new chemical entities with potential applications in material science and molecular engineering (Foces-Foces et al., 2010).

Synthesis and Chemical Reactions

• Research on heterocyclic fused dihydrothiophene S,S-dioxides, including methods for their preparation and reactions, lays foundational knowledge for synthesizing complex molecules that could serve as intermediates in pharmaceuticals, agrochemicals, or materials science (Chaloner et al., 1992).
• Intramolecular cyclization techniques and the formation of cyclic orthothioesters showcase the synthetic routes to obtain thiophene derivatives, demonstrating the versatility of thiophene-based compounds in synthetic organic chemistry (Coustard, 2001).

Photochemical and Magnetic Studies

• Investigations into diarylethenes with nitronyl nitroxides explore the control of intramolecular magnetic interactions through photoirradiation, highlighting the potential of thiophene derivatives in developing photoresponsive materials with tunable magnetic properties (Matsuda and Irie, 2000).

Hydrogen-Bonding and Crystal Structure

• The analysis of hydrogen-bonded structures in methylated pyrazol and nitrobenzoate derivatives provides insights into the intermolecular interactions that govern the assembly of complex molecular architectures. These studies are crucial for designing new materials and understanding the solid-state properties of organic compounds (Portilla et al., 2007).